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Compound of Interest

Compound Name: trans-4-Cyclohexyl-L-proline

CAS No.: 103201-78-1

Cat. No.: B011981

Get Quote

Trans-4-Cyclohexyl-L-proline is a non-proteinogenic amino acid derivative that has garnered

significant attention in the fields of medicinal chemistry and organic synthesis. Its unique

structure, which incorporates a bulky, lipophilic cyclohexyl group onto the proline scaffold,

imparts valuable properties that enhance the stability, bioavailability, and binding affinity of

molecules into which it is incorporated.[1] This guide, intended for researchers, scientists, and

drug development professionals, provides a comprehensive overview of the core chemical

properties, synthesis, and critical applications of this versatile compound, with a particular focus

on its role as a key pharmaceutical intermediate and an organocatalyst. Its most prominent

application is as a crucial precursor in the synthesis of Fosinopril, a potent angiotensin-

converting enzyme (ACE) inhibitor used to treat hypertension and heart failure.[2][3][4][5] The

presence of the cyclohexyl substituent is critical, rendering Fosinopril approximately ten times

more potent than its unsubstituted analogue.[3]

Physicochemical and Structural Properties
The identity and purity of a chemical compound are defined by its fundamental properties.

Trans-4-Cyclohexyl-L-proline is a white to off-white solid at room temperature.[6] Its key

identifiers and physicochemical characteristics are summarized below.
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Core Chemical Structure
The structure features a pyrrolidine ring characteristic of proline, with a carboxylic acid at the 2-

position and a cyclohexyl group at the 4-position. The trans stereochemistry indicates that the

cyclohexyl group and the carboxylic acid group are on opposite sides of the pyrrolidine ring

plane.
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Caption: Simplified workflow for the synthesis of trans-4-Cyclohexyl-L-proline.

Key Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b011981/docs?utm_src=pdf-body-img#introduction-a-versatile-building-block-in-modern-chemistry
https://www.benchchem.com/product/b011981/docs?utm_src=pdf-body#introduction-a-versatile-building-block-in-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Intermediate for ACE Inhibitors
The primary industrial application of trans-4-Cyclohexyl-L-proline is as an advanced

intermediate in the synthesis of Fosinopril. [2][3][5]Fosinopril is a prodrug that is metabolized in

the body to its active form, fosinoprilat, a potent inhibitor of the Angiotensin-Converting Enzyme

(ACE). [3]The rigid and lipophilic cyclohexyl moiety is crucial for the drug's high potency, as it

enhances binding to the active site of the enzyme. [1][3]The stereospecific synthesis of this

proline derivative is therefore a cornerstone of the entire Fosinopril manufacturing process.

Organocatalysis
Proline and its derivatives are celebrated as powerful organocatalysts, capable of catalyzing a

wide range of asymmetric reactions. [7][8]Trans-4-Cyclohexyl-L-proline fits within this class of

catalysts. Its bifunctional nature, possessing both a secondary amine (a Lewis base) and a

carboxylic acid (a Brønsted acid), enables it to activate substrates through the formation of

nucleophilic enamine or electrophilic iminium ion intermediates. [7] The bulky cyclohexyl group

plays a critical role in stereocontrol. It creates a well-defined chiral environment around the

catalytic center, effectively shielding one face of the reactive intermediate and directing the

incoming reactant to the opposite face. This steric hindrance is key to achieving high

enantioselectivity in reactions such as aldol condensations, Mannich reactions, and Michael

additions. [7][8]
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Caption: Generalized enamine catalytic cycle using a proline-type catalyst.
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Beyond Fosinopril, the unique conformational constraints imposed by the 4-substituted proline

ring make it a valuable building block in the design of peptidomimetics. [1]Incorporating trans-
4-Cyclohexyl-L-proline into a peptide sequence can:

Enhance Proteolytic Stability: The unnatural structure can prevent recognition by proteases,

increasing the peptide's half-life in vivo.

Improve Cell Permeability: The lipophilic cyclohexyl group can increase the overall

lipophilicity of the peptide, potentially aiding its transport across cell membranes.

Induce Specific Conformations: The rigid ring system restricts the flexibility of the peptide

backbone, locking it into a specific bioactive conformation that can lead to higher receptor

affinity and selectivity. [1]

Analytical and Quality Control Methods
Ensuring the purity and correct stereochemistry of trans-4-Cyclohexyl-L-proline is essential.

A suite of analytical techniques is employed for its characterization and for monitoring the

progress of its synthesis. [2][3][9]* Chromatography: High-Performance Liquid Chromatography

(HPLC) is used for quantitative purity analysis and separation of stereoisomers. Thin-Layer

Chromatography (TLC) is a rapid, qualitative method for monitoring reaction progress. [3][9]*

Spectroscopy: Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) spectroscopy is used to

confirm the molecular structure and the trans stereochemistry. Infrared (IR) spectroscopy helps

identify key functional groups. Mass Spectrometry (MS) is used to confirm the molecular

weight. [2][3]* Optical Rotation: Measurement of the specific rotation ([α]D) is a critical test to

confirm the enantiomeric purity of the final product. [2][3]

Safety and Handling
As with any laboratory chemical, proper handling of trans-4-Cyclohexyl-L-proline is

imperative. It is intended for professional research and industrial use only. [10][11]

GHS Hazard Information
The compound is classified with the following hazards according to the Globally Harmonized

System (GHS). [12][13]
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Hazard Code Description Class

H302 Harmful if swallowed
Acute toxicity, oral
[Warning]

H317
May cause an allergic skin

reaction
Sensitization, Skin [Warning]

| H361 | Suspected of damaging fertility or the unborn child | Reproductive toxicity [Warning] |

Users should consult the full Safety Data Sheet (SDS) before handling, and use appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. [11][14]

[15][16]Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
Trans-4-Cyclohexyl-L-proline stands out as a high-value, specialized amino acid derivative.

Its utility is firmly established in the pharmaceutical industry as an indispensable precursor to

the ACE inhibitor Fosinopril. Furthermore, its structural features—a chiral scaffold, bifunctional

catalytic groups, and a sterically demanding substituent—make it a promising candidate for the

development of novel organocatalysts and for incorporation into advanced peptidomimetics.

The continued exploration of this compound is likely to yield further innovations in asymmetric

synthesis and drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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